Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate
Overview
Description
Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate (E6PPC) is a novel compound that has been studied for its potential applications in scientific research. It is a small molecule that is highly soluble in water and can be easily synthesized in the laboratory. E6PPC has been studied for its ability to bind to and modulate the activity of a variety of proteins. It has been shown to have a range of biochemical and physiological effects that could be exploited for scientific research applications.
Scientific Research Applications
Drug Discovery and Pharmaceutical Applications
Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate has been identified as a compound with potential in drug discovery due to the unique properties of the pyridazine ring. This heterocycle is characterized by weak basicity, a high dipole moment, and robust hydrogen-bonding capacity, which can be crucial in drug-target interactions . These properties make it a valuable scaffold in the design of new pharmaceuticals, particularly as a less lipophilic substitute for phenyl rings or as a replacement for other azines and azoles .
Anti-Tubercular Agents
Research has shown that derivatives of pyridazine, such as Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate, can exhibit significant anti-tubercular activity. Novel compounds designed with this structure have been evaluated against Mycobacterium tuberculosis and have shown promising results, indicating the potential of this compound in the development of new treatments for tuberculosis .
Material Science
In the field of material science, Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate can be used as a precursor for the synthesis of various heterocyclic compounds. These compounds can have applications ranging from electronic materials to advanced polymers due to their stability and electronic properties .
Analytical Chemistry
The pyridazine ring’s inherent polarity and low cytochrome P450 inhibitory effects make it an interesting candidate for analytical chemistry applications. It can be used in molecular recognition processes and may aid in the development of new analytical methods for the detection and quantification of biological or chemical substances .
Biochemistry
In biochemistry, Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate can play a role in the study of enzyme interactions and inhibition. Its ability to form stable complexes with various enzymes can help in understanding the biochemical pathways and designing inhibitors for therapeutic purposes .
Environmental Studies
While specific environmental applications of Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate are not directly mentioned in the available literature, compounds with similar structures have been used in environmental studies to develop better agrochemicals and study their impact on ecosystems .
properties
IUPAC Name |
ethyl 6-pyridin-2-ylpyridazine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c1-2-17-12(16)9-7-11(15-14-8-9)10-5-3-4-6-13-10/h3-8H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLQJCNMNBAOCHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN=C1)C2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(pyridin-2-yl)pyridazine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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